Cas no 59614-01-6 (2-Hexanol, benzoate)

• Product name: 2-Hexanol, benzoate
• CAS No: 59614-01-6
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 338018
• PubChem ID: 71442822

2-Hexanol, benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, benzoate
• benzoic acid,hexan-2-ol
• Benzoic acid--hexan-2-ol (1/1)
• DTXSID10851681
• 59614-01-6

• Inchi： InChI=1S/C7H6O2.C6H14O/c8-7(9)6-4-2-1-3-5-6;1-3-4-5-6(2)7/h1-5H,(H,8,9);6-7H,3-5H2,1-2H3
• InChI Key： WEYVQEFVGFPMJL-UHFFFAOYSA-N
• SMILES： CCCCC(O)C.OC(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53